Cas no 412341-41-4 (2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-3-hydroxy-)

• Product Name: 2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-3-hydroxy-
• CAS No: 412341-41-4
• MF: C₈H₈N₂O₂
• MW: 164.161321640015
• CID: 326462
• PubChem ID: 423944
• Update Time: 2025-04-19

2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-3-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-3-hydroxy-
• 2H-Pyrido[1,2-a]pyrimidin-2-one,3,4-dihydro-3-hydroxy-(9CI)
• NSC159395
• 3-hydroxy-3,4-dihydropyrido[1,2-a]pyrimidin-2-one
• 412341-41-4
• 3-Hydroxy-3,4-dihydro-2H-pyrido[1,2-a]pyrimidin-2-one

• Inchi： 1S/C8H8N2O2/c11-6-5-10-4-2-1-3-7(10)9-8(6)12/h1-4,6,11H,5H2
• InChI Key： ZPFZGPJYVPLGKG-UHFFFAOYSA-N
• SMILES： OC1C(N=C2C=CC=CN2C1)=O

Computed Properties

• Exact Mass: 164.059
• Monoisotopic Mass: 164.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• PSA: 54.59000
• LogP: -1.27450